Cas no 713088-90-5 (N2-(4-ethoxyphenyl)-N4-(furan-2-yl)methyl-5-nitropyrimidine-2,4,6-triamine)

• Product Name: N2-(4-ethoxyphenyl)-N4-(furan-2-yl)methyl-5-nitropyrimidine-2,4,6-triamine
• CAS No: 713088-90-5
• MF: C₁₇H₁₈N₆O₄
• MW: 370.362622737885
• CID: 5475896
• Update Time: 2025-10-18

N2-(4-ethoxyphenyl)-N4-(furan-2-yl)methyl-5-nitropyrimidine-2,4,6-triamine Chemical and Physical Properties

Names and Identifiers

• 2-N-(4-ethoxyphenyl)-4-N-(furan-2-ylmethyl)-5-nitropyrimidine-2,4,6-triamine
• 2,4,6-Pyrimidinetriamine, N2-(4-ethoxyphenyl)-N4-(2-furanylmethyl)-5-nitro-
• N2-(4-ethoxyphenyl)-N4-(furan-2-yl)methyl-5-nitropyrimidine-2,4,6-triamine

• Inchi： 1S/C17H18N6O4/c1-2-26-12-7-5-11(6-8-12)20-17-21-15(18)14(23(24)25)16(22-17)19-10-13-4-3-9-27-13/h3-9H,2,10H2,1H3,(H4,18,19,20,21,22)
• InChI Key： ZJFTVMTZLBDLRB-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(OCC)C=C2)=NC(N)=C([N+]([O-])=O)C(NCC2=CC=CO2)=N1

Additional information on N2-(4-ethoxyphenyl)-N4-(furan-2-yl)methyl-5-nitropyrimidine-2,4,6-triamine

N2-(4-Ethoxyphenyl)-N4-(furan-2-yl)methyl-5-nitropyrimidine-2,4,6-triamine: A Comprehensive Overview

The compound N2-(4-Ethoxyphenyl)-N4-(furan-2-yl)methyl-5-nitropyrimidine-2,4,6-triamine, identified by the CAS Registry Number 713088-90-5, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyrimidine ring system substituted with ethoxyphenyl, furan, and nitro groups, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structural features, including the ethoxyphenyl group and the furan moiety, contribute to its pharmacokinetic properties. Researchers have explored its role as a potential anticancer agent, where its ability to inhibit specific enzymes involved in cell proliferation has shown promising results. Additionally, the nitro group on the pyrimidine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of N2-(4-Ethoxyphenyl)-N4-(furan-2-yl)methyl-5-nitropyrimidine-2,4,6-triamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the furan group is particularly challenging due to its sensitivity to certain reaction conditions. However, recent advancements in catalytic asymmetric synthesis have provided new avenues for its efficient production.

In terms of applications, this compound has found utility in the development of agrochemicals. Its ability to act as a herbicide or insecticide precursor has been explored in several agricultural studies. The ethoxyphenyl group contributes to its lipophilicity, which is crucial for its bioavailability in plant systems. Furthermore, the compound's stability under various environmental conditions makes it a viable option for use in sustainable agricultural practices.

Recent research has also focused on the environmental impact of this compound. Studies have been conducted to assess its biodegradability and toxicity levels. Initial findings suggest that under controlled conditions, the compound exhibits moderate biodegradability, which is essential for minimizing its ecological footprint. However, further investigations are required to fully understand its long-term effects on ecosystems.

The structural versatility of N2-(4-Ethoxyphenyl)-N4-(furan-2-yl)methyl-5-nitropyrimidine-2,4,6-triamine has opened up new possibilities in the field of materials science. Its use as a precursor for advanced materials such as polymers and nanoparticles has been explored. The furan moiety's reactivity under certain conditions allows for controlled polymerization reactions, leading to materials with tailored properties suitable for various industrial applications.

In conclusion, N2-(4-Ethoxyphenyl)-N4-(furan-2-yl)methyl-5-nitropyrimidine-2,4,6-triamine (CAS No. 713088-90-5) is a versatile compound with significant potential across multiple domains. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and optimize its synthesis processes, this compound is poised to play an increasingly important role in both academic and industrial settings.